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Compound of Interest

Compound Name: Gentisyl Alcohol

Cat. No.: B1193962

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This document provides crucial safety and logistical information for
handling Gentisyl Alcohol (2,5-Dihydroxybenzyl alcohol), including detailed operational and
disposal plans. Adherence to these procedural guidelines is essential to minimize risks and
ensure regulatory compliance.

Hazard Identification and Classification

Gentisyl Alcohol is classified under the Globally Harmonized System (GHS) with the following
hazard statements:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

The signal word for Gentisyl Alcohol is Warning.[1]

Physical and Chemical Properties

A summary of the key quantitative data for Gentisyl Alcohol is presented in the table below for
easy reference.
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Property Value

Molecular Formula C7HsOs

Molecular Weight 140.14 g/mol [1]

Melting Point 100 °C (212 °F)[2]

Boiling Point 299.9 °C (571.8 °F) (estimated)[2]

Flash Point 152.6 °C (306.7 °F) (estimated)[2]

Solubility Freely soluble in water, alcohol, and ether.[3]

Operational Plan: From Handling to Disposal

This section provides a step-by-step guide for the safe handling, storage, and disposal of
Gentisyl Alcohol.

Personal Protective Equipment (PPE)

Due to its hazardous nature, appropriate PPE must be worn at all times when handling
Gentisyl Alcohol.

Eye Protection: Chemical safety goggles are mandatory. In situations with a splash hazard, a
face shield should be worn in addition to goggles.[4]

o Hand Protection: Chemically resistant gloves are required. Based on guidelines for handling
alcohols and phenolic compounds, Neoprene or Butyl rubber gloves are recommended.[5]
Nitrile gloves may also offer protection.[5] Always inspect gloves for integrity before use.

o Body Protection: A laboratory coat must be worn. For procedures with a higher risk of
splashes, a chemically resistant apron over the lab coat is advised.

o Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume
hood, to minimize inhalation of vapors or dust.[6]

Handling and Storage Procedures
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Proper handling and storage are critical to maintain the stability of Gentisyl Alcohol and
prevent accidental exposure.

e Handling:

o

Avoid contact with skin, eyes, and clothing.

[¢]

Do not breathe dust or vapors.

o

Wash hands thoroughly after handling, even if gloves were worn.[6]

[e]

Use in a well-ventilated area or under a chemical fume hood.[6]

e Storage:

[¢]

Store in a tightly closed container in a cool, dry, and well-ventilated area.

[e]

Keep away from heat, sparks, and open flames.

[e]

For long-term stability, storage at -20°C under a nitrogen atmosphere is recommended.

o

Store away from incompatible materials such as strong oxidizing agents.

Spill Response Plan

In the event of a spill, follow these procedures immediately.

o Evacuate and Ventilate: For any spill, ensure the area is well-ventilated. For large spills,
evacuate non-essential personnel from the immediate area.

o Don PPE: Before addressing the spill, put on the appropriate PPE as detailed above.
o Containment:

o For liquid spills: Use an inert absorbent material such as sand, vermiculite, or a
commercial absorbent to contain the spill.[2][3]

o For solid spills: Carefully sweep or scoop the material to avoid creating dust.
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e Cleanup:

o Collect the absorbed or spilled material into a designated, labeled, and sealed container
for hazardous waste.[7]

o Clean the spill area thoroughly with soap and water. Collect all cleaning materials for
disposal as hazardous waste.[3]

Below is a workflow diagram for handling a Gentisyl Alcohol spill.
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Gentisyl Alcohol Spill Response Workflow
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Gentisyl Alcohol Spill Response Workflow
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Disposal Plan

All waste containing Gentisyl Alcohol must be treated as hazardous chemical waste.
» Waste Collection:

o Collect pure Gentisyl Alcohol and solutions in a designated, leak-proof, and chemically
compatible container. The container must be clearly labeled as "Hazardous Waste:
Gentisyl Alcohol".[7]

o Contaminated materials, including used PPE, absorbent materials, and cleaning supplies,
must be collected in a separate, sealed container labeled as hazardous waste.[7]

o Storage of Waste: Store waste containers in a cool, dry, and well-ventilated area, away from
incompatible materials.

 Final Disposal:
o Do not dispose of Gentisyl Alcohol down the drain.[7]

o The primary recommended method for the disposal of phenolic compounds is incineration
at a licensed hazardous waste disposal facility.[1][8]

o Arrange for waste pickup through your institution's Environmental Health and Safety (EHS)
department or a certified chemical waste contractor.

Emergency Procedures: First Aid

Immediate and appropriate first aid is crucial in the event of exposure to Gentisyl Alcohol.
e Eye Contact:

o Immediately flush the eyes with copious amounts of lukewarm water for at least 20
minutes, occasionally lifting the upper and lower eyelids.[9][10]

o Remove contact lenses if present and easy to do so0.[9]

o Seek immediate medical attention from an ophthalmologist.[9]
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¢ Skin Contact:

o

Immediately remove all contaminated clothing.[11]

[¢]

Flush the affected skin with large amounts of soap and water for at least 15 minutes.[11]

[e]

For phenolic compounds, after initial water flushing, it is recommended to swab the
affected area with polyethylene glycol (PEG) 300 or 400 if available.[11]

[¢]

Seek immediate medical attention.[11]
« Inhalation:
o Move the individual to fresh air immediately.[12]

o If breathing is difficult, provide oxygen. If breathing has stopped, perform artificial
respiration.[12]

o Seek immediate medical attention.[12]
e Ingestion:
o Do NOT induce vomiting.[13]

o If the person is conscious and able to swallow, have them rinse their mouth with water.
They may drink one or two glasses of water.

o Call a poison control center or seek immediate medical attention.[13][14] Provide the
medical personnel with the chemical name and any available safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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